Cas no 314034-62-3 (6-bromo-3-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl-2-methyl-4-phenylquinoline)

• Product Name: 6-bromo-3-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl-2-methyl-4-phenylquinoline
• CAS No: 314034-62-3
• MF: C₂₅H₁₉Br₂N₃
• MW: 521.246464014053
• CID: 5945506
• PubChem ID: 3101636
• Update Time: 2025-05-25

6-bromo-3-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl-2-methyl-4-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl-2-methyl-4-phenylquinoline
• 6-bromo-3-[5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline
• Quinoline, 6-bromo-3-[5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenyl-
• 314034-62-3
• 6-bromo-3-(5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl)-2-methyl-4-phenylquinoline
• F0044-0006
• AKOS005524343
• AG-690/09440055

• Inchi： 1S/C25H19Br2N3/c1-15-24(23-14-22(29-30-23)16-7-9-18(26)10-8-16)25(17-5-3-2-4-6-17)20-13-19(27)11-12-21(20)28-15/h2-13,22,29H,14H2,1H3
• InChI Key： LYFAIQAWNHPNJO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C2=CC=CC=C2)=C(C2CC(C3=CC=C(Br)C=C3)NN=2)C=1C

Computed Properties

• Exact Mass: 520.99252g/mol
• Monoisotopic Mass: 518.99457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 618.1±65.0 °C(Predicted)
• pka: 4.00±0.50(Predicted)

Additional information on 6-bromo-3-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl-2-methyl-4-phenylquinoline

6-Bromo-3-(5-(4-Bromophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)-2-Methyl-4-Phenylquinoline

The compound 6-Bromo-3-(5-(4-Bromophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)-2-Methyl-4-Phenylquinoline (CAS No: 314034-62-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a quinoline core substituted with bromine atoms and a dihydro-pyrazole moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of quinoline derivatives in pharmacology due to their unique electronic properties and ability to interact with biological targets such as enzymes and receptors. The quinoline framework in this compound serves as a versatile platform for further functionalization, enabling the design of molecules with enhanced bioactivity. The substitution pattern on the quinoline ring, including the bromine atoms and the dihydro-pyrazole group, plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability.

The dihydro-pyrazole moiety attached to the quinoline core introduces additional complexity to the molecule, potentially enhancing its stability and solubility. This structural feature has been shown to improve the molecule's ability to penetrate cellular membranes, making it a valuable asset in drug delivery systems. Furthermore, the bromine atoms present in the structure contribute to the molecule's electronic properties, which are crucial for its interaction with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Stille coupling to construct the intricate architecture of this molecule. These techniques not only enhance the yield but also ensure high purity, which is essential for its application in biomedical research.

In terms of applications, this compound has shown promise in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, indicating its potential as a targeted therapy agent. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The CAS No 314034-62-3 designation underscores its recognition within the chemical community as a distinct entity with specific physicochemical properties. Regulatory agencies have evaluated its safety profile, confirming that it meets stringent standards for use in research and development settings.

In conclusion, 6-Bromo-3-(5-(4-Bromophenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl)-2-Methyl-4-Phenylquinoline (CAS No: 314034-62-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it an invaluable tool for advancing scientific research and innovation.